Cas no 638-09-5 (benzene-1,3,5-triamine;trihydrochloride)

• Product Name: benzene-1,3,5-triamine;trihydrochloride
• CAS No: 638-09-5
• MF: C₆H₁₂Cl₃N₃
• MW: 232.538578033447
• MDL: MFCD00035496
• CID: 425703
• PubChem ID: 19392033
• Update Time: 2025-05-28

benzene-1,3,5-triamine;trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzene-1,3,5-triamine trihydrochloride
• 1,3,5-Benzenetriamine, trihydrochloride
• 1,3,5-triaMine trihydrochloride
• 1,3,5-Triaminobenzene trihydrochloride
• 1,3,5-TRIAMINOBENZENE 3HCl
• BENZENE-1,3,5-TRIAMINE 3HCL
• 1,3,5-triamineBenzene,hydrochloride(1:3)
• 1,,3,5-Triaminobenzene trihydrochloride
• C6H12Cl3N3
• BCP04790
• BCP09952
• CHM0017201
• AS05402
• CM11525
• benzene-1,3,5-triamine;trihydrochloride
• 2L4SMV9CDY
• DTXSID90598648
• AS-41353
• 1,3,5-benzenetriamine trihydrochloride
• SY114639
• UNII-2L4SMV9CDY
• Benzene-1 pound not3 pound not5-triamine trihydrochloride
• 1,3,5-Benzenetriamine, hydrochloride (1:3)
• Benzene-1,3,5-triaminetrihydrochloride
• MFCD00035496
• 638-09-5
• FT-0699876
• AMY26499
• CS-0105657
• YSWG181
• A850322
• AKOS007930156
• Benzene-1,3,5-triamine--hydrogen chloride (1/3)
• DB-354165
• 1,3,5-Triaminobenzene xhydrochloride

• MDL： MFCD00035496
• Inchi： 1S/C6H9N3.3ClH/c7-4-1-5(8)3-6(9)2-4;;;/h1-3H,7-9H2;3*1H
• InChI Key： GSPBVFMIOSWQJB-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.NC1C=C(C=C(C=1)N)N

Computed Properties

• Exact Mass: 231.009680g/mol
• Monoisotopic Mass: 231.009680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: >300 ºC
• Boiling Point: 440.9 °C at 760 mmHg
• Flash Point: 220.5 °C
• Vapor Pressure: No data available

benzene-1,3,5-triamine;trihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on benzene-1,3,5-triamine;trihydrochloride

Exploring Benzene-1,3,5-triamine Trihydrochloride (CAS No. 638-09-5): Properties, Applications, and Innovations

Benzene-1,3,5-triamine trihydrochloride (CAS No. 638-09-5), often referred to as 1,3,5-triaminobenzene hydrochloride, is a versatile organic compound with a wide range of applications in materials science, pharmaceuticals, and specialty chemistry. Its molecular structure, featuring three amine groups symmetrically arranged around a benzene ring, makes it a valuable building block for advanced polymers, dyes, and coordination complexes. Researchers and industries are increasingly interested in this compound due to its unique reactivity and potential in sustainable technologies.

One of the most searched questions about benzene-1,3,5-triamine trihydrochloride is its role in conductive polymers and carbon-based nanomaterials. With the growing demand for lightweight, high-performance materials in electronics and energy storage, this compound has gained attention as a precursor for nitrogen-doped graphene and other advanced carbon materials. Its ability to introduce nitrogen heteroatoms into carbon frameworks enhances electrical conductivity and catalytic properties, making it a hotspot in green energy research.

Another trending topic linked to CAS No. 638-09-5 is its application in bioconjugation and drug delivery systems. The amine groups in 1,3,5-triaminobenzene hydrochloride can be functionalized to attach targeting ligands or therapeutic payloads, enabling precise medical applications. Recent studies explore its use in cancer therapeutics and diagnostic imaging, aligning with the global focus on personalized medicine. Users often search for "amine-rich compounds for drug development," highlighting its relevance in modern pharmacology.

From an industrial perspective, benzene-1,3,5-triamine trihydrochloride is critical in synthesizing high-performance adhesives and corrosion inhibitors. Its triamine structure allows cross-linking with epoxy resins, improving thermal stability and mechanical strength—a key requirement in aerospace and automotive coatings. Searches like "amine-based corrosion inhibitors" or "epoxy hardeners" frequently associate with this compound, reflecting its commercial importance.

Environmental sustainability is another angle where CAS No. 638-09-5 shines. As industries seek eco-friendly alternatives to traditional chemicals, this compound’s potential in water treatment (e.g., heavy metal chelation) and renewable energy catalysts has sparked interest. Its derivatives are being tested for CO2 capture and hydrogen storage, addressing urgent climate challenges. Keywords like "sustainable amine chemistry" or "nitrogen-rich adsorbents" often lead to discussions about this molecule.

In analytical chemistry, benzene-1,3,5-triamine trihydrochloride serves as a fluorescence probe or chelating agent due to its selective binding with metal ions. Laboratories value its precision in detecting trace elements, a topic frequently searched alongside "amine-based sensors" or "metal ion detection methods." This aligns with the rising demand for environmental monitoring tools and industrial quality control solutions.

Safety and handling of 1,3,5-triaminobenzene hydrochloride are also common queries. While non-hazardous under standard conditions, proper storage (away from moisture and oxidizers) and handling protocols are emphasized. Users often look for "stable triamine derivatives" or "compatible solvents for amine salts," underscoring the need for practical guidelines in laboratory settings.

Innovation continues to drive interest in CAS No. 638-09-5. Recent patents highlight its use in 3D printing resins and smart textiles, where its multifunctional groups enable novel material properties. Searches for "next-generation polymer additives" or "functionalized aromatic amines" often intersect with this compound’s applications, showcasing its interdisciplinary appeal.

In summary, benzene-1,3,5-triamine trihydrochloride (CAS No. 638-09-5) is a multifaceted compound bridging academia and industry. Its roles in advanced materials, biomedicine, and sustainability reflect the compound’s adaptability to cutting-edge challenges. As research evolves, so does its prominence in solving real-world problems—making it a staple in both scientific literature and industrial workflows.